N-(3-Methylphenyl)-2-(thiophen-2-YL)azepane-1-carboxamide

• IUPAC Name: N-(3-methylphenyl)-2-thiophen-2-ylazepane-1-carboxamide
• InChI: InChI=1S/C18H22N2OS/c1-14-7-5-8-15(13-14)19-18(21)20-11-4-2-3-9-16(20)17-10-6-12-22-17/h5-8,10,12-13,16H,2-4,9,11H2,1H3,(H,19,21)
• InChI Key: KRSIDKPFUXGTPD-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)NC(=O)N2CCCCCC2C3=CC=CS3
• Molecular Formula: C18H22N2OS
• Molecular Weight: 314.4 g/mol

Description

N-(3-Methylphenyl)-2-(thiophen-2-YL)azepane-1-carboxamide is a synthetic organic compound that belongs to the class of azepane derivatives

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of N-(3-Methylphenyl)-2-(thiophen-2-YL)azepane-1-carboxamide typically involves the following steps:

Formation of the Azepane Ring: This can be achieved through cyclization reactions involving appropriate precursors.

Introduction of the Thiophene Group: The thiophene moiety can be introduced via cross-coupling reactions such as Suzuki or Stille coupling.

Attachment of the Carboxamide Group: This step usually involves the reaction of an amine with a carboxylic acid derivative.

Industrial Production Methods

Industrial production methods would likely involve optimization of the above synthetic routes to ensure high yield and purity. This might include the use of catalysts, controlled reaction conditions, and purification techniques such as recrystallization or chromatography.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound may undergo oxidation reactions, particularly at the thiophene ring.

Reduction: Reduction reactions could target the carboxamide group or other functional groups.

Substitution: Substitution reactions might occur at the aromatic rings or the azepane ring.

Common Reagents and Conditions

Oxidizing Agents: Potassium permanganate, hydrogen peroxide.

Reducing Agents: Lithium aluminum hydride, sodium borohydride.

Substitution Reagents: Halogens, nucleophiles like amines or thiols.

Major Products

The major products of these reactions would depend on the specific conditions and reagents used. For example, oxidation might yield sulfoxides or sulfones, while reduction could produce amines or alcohols.

Scientific Research Applications

Chemistry: As a building block for more complex molecules.

Biology: Potential use in studying biological pathways and interactions.

Medicine: Possible therapeutic applications due to its biological activity.

Industry: Use in the synthesis of materials or as a catalyst in chemical reactions.

Mechanism of Action

The mechanism of action of N-(3-Methylphenyl)-2-(thiophen-2-YL)azepane-1-carboxamide would depend on its specific biological target. It might interact with enzymes, receptors, or other proteins, leading to modulation of biological pathways. Detailed studies would be required to elucidate the exact molecular targets and pathways involved.

Comparison with Similar Compounds

Similar Compounds

• N-(3-Methylphenyl)-2-(thiophen-2-YL)piperidine-1-carboxamide
• N-(3-Methylphenyl)-2-(thiophen-2-YL)morpholine-1-carboxamide

Uniqueness

N-(3-Methylphenyl)-2-(thiophen-2-YL)azepane-1-carboxamide is unique due to its specific combination of functional groups and ring structures, which may confer distinct biological activities and chemical properties compared to similar compounds.